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Compound of Interest

Compound Name: Trimethylindium

Cat. No.: B1585567

For researchers, scientists, and drug development professionals, the safe handling and
disposal of hazardous materials is paramount. Trimethylindium (TMI), a pyrophoric and water-
reactive organometallic compound, requires stringent disposal procedures to mitigate risks of
fire, explosion, and environmental contamination. This guide provides essential, step-by-step
information for the proper disposal of trimethylindium, ensuring the safety of laboratory
personnel and compliance with regulations.

Immediate Safety and Handling Precautions

Trimethylindium (In(CHs)3) is a white, volatile solid that can ignite spontaneously in air and
reacts violently with water.[1][2][3] It is crucial to handle TMI under an inert atmosphere, such
as nitrogen or argon, in a glove box or sealed system.[4][5] Personal protective equipment
(PPE) is mandatory and includes fire-resistant laboratory clothing, chemical-impermeable
gloves (neoprene or nitrile rubber), and full-face protection with safety goggles.[4][6]
Emergency eye wash stations and safety showers must be readily accessible.[4][5]

Spill Management

In the event of a TMI spill, immediate and careful action is required. All ignition sources must be
eliminated from the area.[4][5][6] Do not use water or foam extinguishers.[1][5] The appropriate
response involves:

» Evacuate: Evacuate all non-essential personnel from the spill area.[1]
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Contain: If safe to do so, attempt to stop the release.[1]

Cover: Cover the spill with a dry, inert material such as dry chemical powder, lime, sand, or
soda ash.[4][5]

Decompose: Allow the material to decompose fully.[4][5]

Collect: Once decomposition is complete, carefully sweep the material into a suitable,
sealable container for disposal.[4][5]

Disposal Protocol

The recommended and required method for the disposal of trimethylindium is through a

licensed chemical destruction plant or by controlled incineration.[4][5][6] TMI is classified as a
RCRA hazardous waste due to its ignitability (40 CFR 261.21) and reactivity (40 CFR 261.23).

[4]115]

Key Disposal Steps:

Containment: Unused or waste TMI should be stored in its original, tightly sealed container
under an inert atmosphere.[4][6]

Labeling: The container must be clearly labeled as "Hazardous Waste," "Pyrophoric," "Water-
Reactive," and with the chemical name "Trimethylindium."

Contact a Licensed Waste Disposal Service: Arrange for pickup and disposal by a
professional service experienced in handling pyrophoric materials.[4][7] Provide them with
the Safety Data Sheet (SDS) for TMI.

Packaging for Transport: Follow all local, national, and international regulations for the
packaging and transport of hazardous materials. The UN number for trimethylindium is
UN3393 or UN3394, depending on its form (solid or liquid solution).[3][4][7]

It is strictly prohibited to dispose of trimethylindium by flushing it down the sewer system or

mixing it with other waste streams.[4][5][6]

Quantitative Data Summary
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While specific experimental protocols for the large-scale disposal of trimethylindium are not
publicly detailed due to the inherent hazards, the following table summarizes key quantitative
data related to its properties and safe handling limits.

Parameter Value Source
Chemical Formula CsHoln [2][4]
Molar Mass 159.92 g/mol [1]8]
Melting Point 88 °C (191 °F) [1][8]
Boiling Point 133.8 °C (272.8 °F) [1]
Explosive Decomposition

Temperature >100 °C (212 °F) [4][5]
Thermal Instability Above 140 °C (284 °F) [1]
Vapor Pressure 2.4 mm Hg [3]
ACGIH TLV (as In) 0.1 mg/m3 [3]
Storage Inert Gas <50 ppm Oxygen 5]

Requirement

Trimethylindium Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
trimethylindium, from initial handling to final disposal.
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Trimethylindium Disposal Workflow
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Caption: Logical workflow for the proper disposal of trimethylindium.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
trimethylindium, protecting personnel and the environment. Always consult your institution's
specific safety protocols and the material's Safety Data Sheet (SDS) before handling or
disposing of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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